Cas no 1547037-93-3 (4-Pyridin-4-ylazepane)

• Product Name: 4-Pyridin-4-ylazepane
• CAS No: 1547037-93-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD29047087
• CID: 4701755
• Update Time: 2025-06-25

4-Pyridin-4-ylazepane Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-4-yl)azepane
• 4-?pyridin-?4-?ylazepane
• 4-Pyridin-4-ylazepane

• MDL： MFCD29047087
• Inchi： 1S/C11H16N2/c1-2-10(3-7-12-6-1)11-4-8-13-9-5-11/h4-5,8-10,12H,1-3,6-7H2
• InChI Key： KECVVBOWVKCCFM-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=CN=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 4-Pyridin-4-ylazepane

Introduction to 4-Pyridin-4-ylazepane (CAS No. 1547037-93-3)

4-Pyridin-4-ylazepane, with the CAS number 1547037-93-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepanes, which are seven-membered heterocyclic compounds containing a nitrogen atom. The unique structure of 4-Pyridin-4-ylazepane makes it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and as a potential modulator of neurotransmitter systems.

The chemical structure of 4-Pyridin-4-ylazepane consists of a pyridine ring fused to an azepane ring, providing a scaffold that can interact with multiple biological targets. The pyridine moiety is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to protein targets. The azepane ring, on the other hand, offers flexibility and conformational stability, making it suitable for optimizing pharmacokinetic properties.

Recent studies have highlighted the potential of 4-Pyridin-4-ylazepane in modulating the activity of GABA receptors, which are key players in the central nervous system (CNS). GABA receptors are involved in regulating neuronal excitability and are implicated in various neurological conditions such as anxiety, depression, and epilepsy. Research has shown that 4-Pyridin-4-ylazepane can act as a positive allosteric modulator (PAM) of GABA receptors, enhancing their activity and potentially providing therapeutic benefits.

In addition to its effects on GABA receptors, 4-Pyridin-4-ylazepane has been investigated for its potential as an antagonist of nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play a role in cognitive function and are associated with conditions such as Alzheimer's disease and nicotine addiction. Studies have demonstrated that 4-Pyridin-4-ylazepane can selectively bind to specific subtypes of nAChRs, offering a targeted approach to modulate these receptors.

The pharmacokinetic properties of 4-Pyridin-4-ylazepane have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can cross the blood-brain barrier (BBB), making it suitable for CNS-targeted therapies. Furthermore, 4-Pyridin-4-ylazepane shows low toxicity and minimal side effects in animal models, suggesting its potential for safe clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Pyridin-4-ylazepane in treating various neurological disorders. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to anxiety and depression. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further development and testing.

Beyond its therapeutic applications, 4-Pyridin-4-ylazepane has also been explored for its use as a research tool. Its ability to selectively modulate specific receptor subtypes makes it valuable for investigating the underlying mechanisms of neurological disorders and developing new therapeutic strategies. Additionally, the compound's unique structure provides insights into the design of novel drugs with improved potency and selectivity.

In conclusion, 4-Pyridin-4-ylazepane (CAS No. 1547037-93-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a key player in the field.